Cas no 597-02-4 (Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI))
597-02-4 structure
Product Name:Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI)
Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI)
- 2,3-dihydroxy-2-methylpentanoic acid
- 2,3-Dihydroxy-2-methyl-valeriansaeure
- 2,3-dihydroxy-2-methyl-valeric acid
- 2-Methyl-pentandiol-(2.3)-saeure-(1)
- AC1L7V5K
- NSC246160
- DTXSID90311879
- WBPIKRWVCLNWOS-UHFFFAOYSA-N
- 597-02-4
- NSC-246160
- 4,5-Dideoxy-2-c-methylpentonic acid #
- (+)-threo-2,3-dihydroxy-2-methylvaleric acid
- AKOS006380580
- SCHEMBL446452
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- Inchi: 1S/C6H12O4/c1-3-4(7)6(2,10)5(8)9/h4,7,10H,3H2,1-2H3,(H,8,9)
- InChI Key: WBPIKRWVCLNWOS-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C)C(CC)O
Computed Properties
- Exact Mass: 148.07356
- Monoisotopic Mass: 148.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.259
- Boiling Point: 333.2°Cat760mmHg
- Flash Point: 169.5°C
- Refractive Index: 1.496
- PSA: 77.76
- LogP: -0.40710
Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
597-02-4 (Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI)) Related Products
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